Cas no 2172008-41-0 (4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopent-2-ene-1-carboxylic acid)

• Product Name: 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopent-2-ene-1-carboxylic acid
• CAS No: 2172008-41-0
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6206746
• PubChem ID: 165526586
• Update Time: 2025-05-24

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopent-2-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopent-2-ene-1-carboxylic acid
• 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclopent-2-ene-1-carboxylic acid
• 2172008-41-0
• EN300-1496232

• Inchi： 1S/C27H30N2O5/c1-17(7-6-12-25(30)29-19-14-13-18(15-19)26(31)32)28-27(33)34-16-24-22-10-4-2-8-20(22)21-9-3-5-11-23(21)24/h2-5,8-11,13-14,17-19,24H,6-7,12,15-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： DJRRKVSSBOZZST-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCCC(NC1C=CC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopent-2-ene-1-carboxylic acid

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopent-2-ene-1-carboxylic acid

The compound with CAS No. 2172008-41-0, known as 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopent-2-ene-1-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound is characterized by its complex structure, which includes a cyclopentene ring, a hexanamide group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is particularly notable for its role in peptide synthesis, where it serves as a temporary protecting group for amino acids during solid-phase synthesis.

Recent studies have highlighted the importance of this compound in the development of advanced materials. Researchers have explored its ability to form self-assembled monolayers (SAMs) on various substrates, which could be utilized in the creation of biosensors and nanoelectronic devices. The cyclopentene ring within the molecule contributes to its flexibility and reactivity, making it an ideal candidate for applications in polymer chemistry and drug delivery systems.

The synthesis of 4-5-{(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane carboxylic acid involves a multi-step process that combines principles from organic synthesis and peptide chemistry. Key steps include the coupling of the Fmoc group to an amino acid derivative, followed by cyclization to form the cyclopentene ring. This process requires precise control over reaction conditions to ensure high yields and purity of the final product.

In terms of applications, this compound has shown promise in the field of drug delivery. Its ability to form stable complexes with various therapeutic agents makes it a potential candidate for targeted drug delivery systems. Additionally, its compatibility with biological systems has been validated in preliminary in vitro studies, suggesting its potential use in medical applications such as anticancer drug delivery.

Recent advancements in computational chemistry have also provided deeper insights into the molecular properties of this compound. Quantum mechanical calculations have revealed that the Fmoc group significantly influences the electronic properties of the molecule, enhancing its ability to interact with biological targets. These findings have opened new avenues for optimizing the compound's performance in various applications.

Moreover, the integration of this compound into polymer networks has been explored for use in advanced materials such as stimuli-responsive polymers. Its unique structure allows for dynamic interactions within polymer matrices, enabling properties such as shape memory and self-healing capabilities. These attributes make it a valuable component in the development of next-generation materials for aerospace, electronics, and biomedical engineering.

In conclusion, 4-{(9H-fluoren-9yl)methoxycarbonyl}aminohexanamidocyclopentane carboxylic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its synthesis, properties, and potential uses continue to be areas of active research, driven by advancements in synthetic chemistry and materials science. As researchers delve deeper into its capabilities, this compound is poised to play a pivotal role in shaping future innovations in pharmaceuticals and advanced materials.